1-Bromo-4-chloro-5-(1,1-dimethyl-allyl)-2-methoxy-benzene

• Molecular Formula: C12H14BrClO
• Molecular Weight: 289.59 g/mol
• IUPAC Name: 1-bromo-4-chloro-2-methoxy-5-(2-methylbut-3-en-2-yl)benzene
• InChI: InChI=1S/C12H14BrClO/c1-5-12(2,3)8-6-9(13)11(15-4)7-10(8)14/h5-7H,1H2,2-4H3
• InChI Key: PDZXYMQPTSDYLK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C=C)C1=CC(=C(C=C1Cl)OC)Br

Description

1-Bromo-4-chloro-5-(1,1-dimethyl-allyl)-2-methoxy-benzene is a useful research compound. Its molecular formula is C12H14BrClO and its molecular weight is 289.59 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A suspension of methyltriphenylphosphonium bromide (11.4 g, 0.032 mol) in dry THF (100 mL) was cooled to 0° C. under argon. n-BuLi (2.5M, 12 mL, 0.030 mol) was added slowly. The suspension became more homogenous. The resulting clear orange solution of the ylide was stirred for another 15 min at 0° C. 2-(5-Bromo-2-chloro-4-methoxy-phenyl)-2-methyl-propionaldehyde (7.8 g, 0.027 mol) was dissolved in dry THF (50 mL) and added to ylide-solution. The mixture was stirred for 3 h/25° C. and the resulting suspension was quenched with MeOH (10 mL). The solvent was removed under reduced pressure and the crude product was purified by flash chromatography using n-heptane as eluent. Yield: 3.92 g (50%). GCMS: >99%